4-methoxy-N-(9H-purin-6-yl)benzamide

• Molecular Formula: C13H11N5O2
• Molecular Weight: 269.26 g/mol
• IUPAC Name: 4-methoxy-N-(7H-purin-6-yl)benzamide
• InChI: InChI=1S/C13H11N5O2/c1-20-9-4-2-8(3-5-9)13(19)18-12-10-11(15-6-14-10)16-7-17-12/h2-7H,1H3,(H2,14,15,16,17,18,19)
• InChI Key: QSABPJKFCDBSJP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NC2=NC=NC3=C2NC=N3

Description

4-Methoxy-N-(9H-purin-6-yl)benzamide is a purine derivative characterized by a benzamide moiety substituted with a methoxy group at the para-position and linked to the 6-amino position of the purine scaffold. Its molecular formula is C₁₃H₁₁N₅O₂, with a molecular weight of 269.26 g/mol. This compound is structurally related to bioactive purine analogs, which often exhibit anticancer, antiviral, or antimicrobial activities.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Purine Core

Halogenated Derivatives

• 4-((6-Amino-2-fluoro-9H-purin-9-yl)methyl)-N-(3-(trifluoromethyl)phenyl)benzamide (Compound 8): Substituents: Fluorine at purine C2, trifluoromethylphenyl group. Properties: Melting point 309–311°C, 78% yield. Activity: Enhanced anticancer activity due to fluorine’s electronegativity and trifluoromethyl’s lipophilicity .
• 4-((2,6-Dichloro-9H-purin-9-yl)methyl)-N-(3-(4-methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)phenyl)benzamide (Compound 10) :
  • Substituents: Chlorine at purine C2 and C4.
  • Properties: Melting point >350°C, 84% yield.
  • Activity: Improved DNA intercalation due to chloro groups, but reduced solubility .

Methoxy-Substituted Analogs

• 9-(4-Methoxyquinazolin-2-yl)-9H-purin-6-amine: Substituents: Methoxy group on quinazoline ring. Activity: Moderate antitumor activity; methoxy improves metabolic stability but reduces cellular uptake compared to non-methoxy analogs .
• 4-Methoxy-N-(4-(4-(trifluoromethyl)phenoxy)thieno[2,3-d]pyrimidin-2-yl)benzamide (8b): Substituents: Methoxy on benzamide, trifluoromethylphenoxy on thienopyrimidine. Activity: Antimicrobial activity (MIC = 2–8 µg/mL) due to combined electron-withdrawing (CF₃) and donating (OCH₃) effects .

Amino-Substituted Analogs

• 4-[(9H-purin-6-yl)amino]benzamide: Substituents: Amino group instead of methoxy. Properties: Molecular weight 254.25 g/mol, poor water solubility (22.6 µg/mL). Activity: Cytotoxic but requires prodrug strategies (e.g., phosphate derivatives) to enhance bioavailability .

Key Structural-Activity Relationships (SAR)

• Methoxy Group : Enhances solubility compared to chloro or trifluoromethyl groups but may reduce membrane permeability due to increased polarity .
• Halogenation : Chloro or fluoro substituents improve target binding (e.g., kinase inhibition) but decrease solubility and metabolic stability .
• Amino vs. Methoxy: Amino derivatives exhibit higher cytotoxicity but require prodrug formulations, whereas methoxy analogs show better solubility but moderate activity .